![molecular formula C14H8N2O5S B5791073 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid](/img/structure/B5791073.png)
4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid, also known as BNBT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemical research.
Mechanism of Action
The mechanism of action of 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid as an anti-cancer agent is not fully understood. However, it has been proposed that 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may inhibit the activity of enzymes involved in DNA replication and repair. As a fluorescent probe, 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid binds to proteins and other biomolecules in cells, allowing for their visualization under a microscope.
Biochemical and Physiological Effects:
4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. As a fluorescent probe, 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has been used to visualize the distribution of proteins and other biomolecules in cells.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid in lab experiments is its ability to selectively target cancer cells. However, one limitation is its potential toxicity to normal cells. Additionally, 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may require modifications to improve its solubility and stability in biological systems.
Future Directions
Further research is needed to fully understand the mechanism of action of 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid as an anti-cancer agent. Additionally, modifications to the structure of 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may improve its efficacy and reduce its toxicity. 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may also have potential applications in other fields, such as bioimaging and drug delivery.
Synthesis Methods
4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid can be synthesized by coupling 4-amino-3-nitrobenzoic acid and 2-mercaptobenzoxazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. After the reaction is complete, the product is purified by column chromatography.
Scientific Research Applications
4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has been studied for its potential applications in medicinal chemistry, specifically as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has also been studied for its potential use as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
4-(1,3-benzoxazol-2-ylsulfanyl)-3-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8N2O5S/c17-13(18)8-5-6-12(10(7-8)16(19)20)22-14-15-9-3-1-2-4-11(9)21-14/h1-7H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQKBFPNFGQMXSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SC3=C(C=C(C=C3)C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.